N-[4-(aminosulfonyl)benzyl]-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxamide

• IUPAC Name: N-[(4-sulfamoylphenyl)methyl]-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxamide
• InChI: InChI=1S/C14H14N2O5S2/c15-23(18,19)10-3-1-9(2-4-10)7-16-14(17)13-12-11(8-22-13)20-5-6-21-12/h1-4,8H,5-7H2,(H,16,17)(H2,15,18,19)
• InChI Key: ZZIWRMVPAFNGHD-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(SC=C2O1)C(=O)NCC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C14H14N2O5S2
• Molecular Weight: 354.4 g/mol

Description

N-[4-(aminosulfonyl)benzyl]-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique properties and is widely studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of N-[4-(aminosulfonyl)benzyl]-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxamide involves the inhibition of enzymes, such as carbonic anhydrase, histone deacetylase, and β-secretase. This inhibition leads to a range of biochemical and physiological effects, including the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-[4-(aminosulfonyl)benzyl]-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which makes it a potential anti-cancer agent. This compound has also been found to exhibit anti-inflammatory and anti-oxidant properties, which may have implications for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

N-[4-(aminosulfonyl)benzyl]-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxamide has several advantages for lab experiments. It is a potent inhibitor of enzymes, making it useful for studying the mechanisms of enzyme activity. This compound is also relatively stable, which makes it suitable for long-term experiments. However, one of the limitations of using this compound in lab experiments is its high cost, which may limit its widespread use.

Future Directions

There are several future directions for the study of N-[4-(aminosulfonyl)benzyl]-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxamide. One potential direction is the investigation of its potential as an anti-cancer agent. Further studies may also focus on its anti-inflammatory and anti-oxidant properties and their potential applications in the treatment of various diseases. Additionally, the synthesis of analogs of this compound may lead to the discovery of new compounds with even greater potential for scientific research.

Scientific Research Applications

N-[4-(aminosulfonyl)benzyl]-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxamide has been extensively studied for its potential applications in various scientific fields. It has been found to exhibit potent inhibitory activity against a range of enzymes, including carbonic anhydrase, histone deacetylase, and β-secretase. This compound has also been investigated for its potential as an anti-cancer agent, as it has been found to induce apoptosis in cancer cells.